Ethyl tetradecanoate
Ethyl tetradecanoate
, also known as ethyl myristate or fema 2445, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Thus, is considered to be a fatty ester lipid molecule. exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. exists in all eukaryotes, ranging from yeast to humans. is a sweet, ether, and orris tasting compound that can be found in coriander, ginger, guava, and sweet marjoram. This makes a potential biomarker for the consumption of these food products.
Ethyl myristate is a long-chain fatty acid ethyl ester resulting from the formal condensation of the carboxy group of myristic acid with the hydroxy group of ethanol.
Ethyl myristate is a long-chain fatty acid ethyl ester resulting from the formal condensation of the carboxy group of myristic acid with the hydroxy group of ethanol.
Brand Name:
Vulcanchem
CAS No.:
124-06-1
VCID:
VC0029566
InChI:
InChI=1S/C16H32O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16(17)18-4-2/h3-15H2,1-2H3
SMILES:
CCCCCCCCCCCCCC(=O)OCC
Molecular Formula:
C16H32O2
Molecular Weight:
256.42 g/mol
Ethyl tetradecanoate
CAS No.: 124-06-1
Reference Standards
VCID: VC0029566
Molecular Formula: C16H32O2
Molecular Weight: 256.42 g/mol
| CAS No. | 124-06-1 |
|---|---|
| Product Name | Ethyl tetradecanoate |
| Molecular Formula | C16H32O2 |
| Molecular Weight | 256.42 g/mol |
| IUPAC Name | ethyl tetradecanoate |
| Standard InChI | InChI=1S/C16H32O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16(17)18-4-2/h3-15H2,1-2H3 |
| Standard InChIKey | MMKRHZKQPFCLLS-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCC(=O)OCC |
| Canonical SMILES | CCCCCCCCCCCCCC(=O)OCC |
| Appearance | Assay:>98%A solution in ethanol |
| Boiling Point | 295.0 °C |
| Density | 0.857-0.862 |
| Melting Point | 12.3 °C Mp 12.3 ° 12.3°C |
| Physical Description | Liquid Colourless to pale yellow liquid with a waxy odour reminiscent of orris |
| Description | , also known as ethyl myristate or fema 2445, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Thus, is considered to be a fatty ester lipid molecule. exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. exists in all eukaryotes, ranging from yeast to humans. is a sweet, ether, and orris tasting compound that can be found in coriander, ginger, guava, and sweet marjoram. This makes a potential biomarker for the consumption of these food products. Ethyl myristate is a long-chain fatty acid ethyl ester resulting from the formal condensation of the carboxy group of myristic acid with the hydroxy group of ethanol. |
| Solubility | Slightly soluble in ether 1ml in 1ml 95% ethanol (in ethanol) |
| Synonyms | Tetradecanoic Acid Ethyl Ester; Myristic Acid Ethyl Ester; Ethyl Tetradecanoate; NSC 8917; Nikkol BM; |
| PubChem Compound | 31283 |
| Last Modified | Nov 11 2021 |
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